Cas no 62845-96-9 (Methanesulfonamide, 1-chloro-N-(4-methylphenyl)-)
62845-96-9 structure
Product Name:Methanesulfonamide, 1-chloro-N-(4-methylphenyl)-
CAS No:62845-96-9
MF:C8H10ClNO2S
MW:219.688499927521
CID:430000
PubChem ID:4411616
Update Time:2025-04-19
Methanesulfonamide, 1-chloro-N-(4-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Methanesulfonamide, 1-chloro-N-(4-methylphenyl)-
- 1-chloro-N-(4-methylphenyl)methanesulfonamide
- SCHEMBL10191937
- 62845-96-9
- AKOS000280251
- DTXSID60402985
-
- Inchi: 1S/C8H10ClNO2S/c1-7-2-4-8(5-3-7)10-13(11,12)6-9/h2-5,10H,6H2,1H3
- InChI Key: HQKUFFDMTOYIMJ-UHFFFAOYSA-N
- SMILES: ClCS(NC1C=CC(C)=CC=1)(=O)=O
Computed Properties
- Exact Mass: 219.0122
- Monoisotopic Mass: 219.0120774g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 54.6Ų
Experimental Properties
- PSA: 46.17
Methanesulfonamide, 1-chloro-N-(4-methylphenyl)- Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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